Cas no 2137995-25-4 (Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate)

• Product Name: Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate
• CAS No: 2137995-25-4
• MF: C₈H₇N₄NaO₄S
• MW: 278.220350503922
• CID: 6172043
• PubChem ID: 165454418
• Update Time: 2025-10-05

Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate Chemical and Physical Properties

Names and Identifiers

• 2137995-25-4
• EN300-723756
• sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate
• Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate

• Inchi： 1S/C8H8N4O4S.Na/c1-2-16-7(13)6-10-8-9-3-5(17(14)15)4-12(8)11-6;/h3-4H,2H2,1H3,(H,14,15);/q;+1/p-1
• InChI Key： DGSRNXFTFHHQKF-UHFFFAOYSA-M
• SMILES： S(C1C=NC2=NC(C(=O)OCC)=NN2C=1)(=O)[O-].[Na+]

Computed Properties

• Exact Mass: 278.00857017g/mol
• Monoisotopic Mass: 278.00857017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 334
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 129Ų

Additional information on Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate

Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate: A Comprehensive Overview

The compound Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate (CAS No. 2137995-25-4) is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structural features and potential applications in drug discovery and development. The molecule consists of a [1,2,4]triazolo[1,5-a]pyrimidine core, which is a heterocyclic structure known for its stability and versatility in chemical reactions. The ethoxycarbonyl group attached at the 2-position introduces additional functional diversity, while the sulfinate moiety at the 6-position confers ionization properties that are critical for its solubility and reactivity.

Recent studies have highlighted the importance of heterocyclic compounds like [1,2,4]triazolo[1,5-a]pyrimidine derivatives in the development of bioactive molecules. These structures are often employed as scaffolds for designing inhibitors of various enzymes and receptors due to their ability to form hydrogen bonds and exhibit favorable pharmacokinetic profiles. The ethoxycarbonyl group in this compound serves as an electron-withdrawing substituent, which can enhance the molecule's ability to interact with biological targets. Furthermore, the sulfinate group provides a negatively charged surface under physiological conditions, which can facilitate binding to positively charged residues in protein active sites.

One of the most promising applications of Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate lies in its potential as a precursor for synthesizing more complex molecules. Researchers have demonstrated that this compound can undergo a variety of transformations, including nucleophilic substitutions and cycloadditions, to yield biologically active compounds. For instance, recent work has shown that derivatives of this compound can inhibit key enzymes involved in inflammatory pathways, suggesting their potential utility in treating conditions such as arthritis and neurodegenerative diseases.

The synthesis of Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate typically involves multi-step processes that require precise control over reaction conditions. A common approach involves the condensation of an appropriate sulfonamide with a substituted pyrimidine derivative under acidic or basic conditions. The introduction of the ethoxycarbonyl group is often achieved through esterification or substitution reactions involving ethyl chloroformate or similar reagents. The final step involves neutralization to yield the sodium salt form of the compound.

In terms of physical properties, Sodium 2-(ethoxycarbonyl)-[1,2,4]triazolo[1,5-a]pyrimidine-6-sulfinate is generally stable under ambient conditions but may decompose upon prolonged exposure to heat or light. It is soluble in polar solvents such as water and methanol but exhibits limited solubility in non-polar solvents like dichloromethane and hexane. These properties make it suitable for use in aqueous-based reactions and formulations.

From a pharmacological perspective, this compound has shown promise as a lead molecule for developing drugs targeting various disease states. For example, studies have demonstrated that certain derivatives can modulate ion channels involved in pain signaling pathways. Additionally, its ability to act as a substrate for metabolic enzymes makes it a valuable tool for studying drug metabolism and pharmacokinetics.

In conclusion,Sodium 2-(ethoxycarbonyl)-[1